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Introduction

Variolink, a line of esthetic luting composites, has established a strong presence in restorative
dentistry for the permanent cementation of ceramic and composite resin restorations.[1][2][3][4]
Its formulations, available in dual-cure (Variolink Esthetic DC) and light-cure (Variolink
Esthetic LC) versions, are recognized for their excellent esthetics, high bond strength, and
user-friendly handling characteristics.[1][2][3][4] While extensively studied and documented for
applications in permanent dentition, its use in pediatric dentistry, specifically with primary teeth,
is less reported in scientific literature. This document aims to provide detailed application notes
and protocols for the research use of Variolink in pediatric dentistry, drawing upon existing
data for resin cements and the principles of adhesive bonding to primary tooth structures.

Primary teeth present unique challenges for adhesive procedures due to their distinct structural
and morphological characteristics, including a thinner and more prismatic enamel, and dentin
with higher permeability and lower mineral content compared to permanent teeth. Therefore,
protocols must be adapted to ensure optimal and durable bonding.

Key Research Applications in Pediatric Dentistry

Based on the properties of Variolink and the clinical needs in pediatric dentistry, the primary
research applications include:

o Cementation of Prefabricated Zirconia Crowns: Zirconia crowns are increasingly used for the
restoration of severely decayed primary molars and incisors due to their superior esthetics
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and durability. Variolink Esthetic DC is a suitable luting agent for these restorations.

o Cementation of Composite Strip Crowns: Strip crowns are a common esthetic solution for
the restoration of primary anterior teeth. While often filled with composite restorative
material, the use of a luting cement like Variolink Esthetic LC can be explored for bonding
the pre-formed celluloid crown to the tooth structure.

« Bonding of Esthetic Inlays and Onlays: For cooperative pediatric patients, laboratory-
fabricated composite or ceramic inlays and onlays can be a conservative treatment option.
Variolink would be the luting agent of choice for such restorations.

Quantitative Data on Bond Strength of Resin
Adhesives to Primary Teeth

Direct studies on the bond strength of Variolink to primary teeth are not readily available in the
reviewed literature. However, studies on other resin adhesive systems provide valuable insights
into the bond strengths that can be achieved on primary enamel and dentin. The following table
summarizes shear bond strength (SBS) data from various studies on different adhesive
systems bonded to primary teeth. This data can serve as a benchmark for researchers
investigating the performance of Variolink in similar applications.
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BENGHE

. Mean Shear Standard
Adhesive o
Substrate Bond Strength  Deviation Study
System
(MPa) (MPa)
Optibond
Multiuse Bonding  Primary Dentin 20.5 3.5 [5]
Agent
Prisma Universal ) )
Primary Dentin 9.1 4.4 [5]
Bond 3
Scotchbond ) )
] Primary Dentin 7.3 3.7 [5]
Multi-purpose
Optibond
Multiuse Bonding  Primary Enamel 9.8 4.4 [5]
Agent
) Bovine Primary
Clearfil SE Bond 18.1 N/A [6]
Enamel
) Bovine Primary
Clearfil SE Bond ) 17.8 N/A [6]
Dentin
Adper Prompt L Bovine Primary
17.5 N/A [6]
Pop Enamel
Optibond Solo Bovine Primary
16.9 N/A [6]
Plus Self-etch Enamel
Single Bond Primary Enamel 10.45 N/A [7]
Margin Bond
(Enamel bonding  Primary Enamel 8.35 N/A [7]
agent)
Panavia SA
Cement
) ] Enamel 17.89 5.04 [8]
Universal (with
bonding agent)
Panavia SA Enamel 16.79 451 [8]
Cement
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Universal
(without bonding

agent)

Panavia SA
Cement )

) ) Dentin 9.82 3.04 [8]
Universal (with

bonding agent)

Panavia SA

Cement

Universal Dentin 6.55 2.49 [8]
(without bonding

agent)

Note: The data presented is from various studies using different methodologies and materials.
Direct comparison should be made with caution. The bond strength of Variolink to primary
teeth may differ.

Experimental Protocols

The following are detailed protocols for the research application of Variolink in pediatric
dentistry, based on manufacturer's instructions for Variolink Esthetic and general principles of
adhesive dentistry adapted for primary teeth.

Protocol 1: Cementation of Prefabricated Zirconia
Crowns in Primary Molars using Variolink Esthetic DC

This protocol outlines the steps for luting a prefabricated zirconia crown to a prepared primary
molar.

Materials:
e Variolink Esthetic DC System Kit (lvoclar Vivadent)
o Variolink Esthetic DC (dual-cure luting composite)

o Adhese Universal (adhesive)
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o Monobond Plus (universal primer)

e Phosphoric acid etching gel (37%)

e Zirconia crown of appropriate size

o Air-abrasion device with alumina particles (50 pum)

e Curing light (minimum intensity of 2000 mW/cm2)

o Standard dental instruments for isolation, preparation, and finishing

Methodology:

e Tooth Preparation:

o Administer local anesthesia and ensure adequate isolation using a rubber dam.

o Prepare the primary molar according to the manufacturer's guidelines for the specific
zirconia crown system. Ensure smooth, rounded line angles and adequate occlusal and
axial reduction.

o Clean the prepared tooth surface with a fluoride-free pumice slurry and rinse thoroughly.

o Crown Preparation (Internal Surface):

[e]

Try-in the selected zirconia crown to verify fit.

o Clean the internal surface of the crown with alcohol and dry with oil-free air.

o Air-abrade the internal surface of the zirconia crown with 50 um alumina particles at a
pressure of approximately 2 bar (30 psi).

o Rinse the crown thoroughly and dry with oil-free air.

o Apply a thin layer of Monobond Plus to the internal surface of the crown and allow it to
react for 60 seconds. Disperse with a strong stream of air.

o Tooth Surface Treatment (Adhesive Protocol):
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o Enamel and Dentin Etching: Apply 37% phosphoric acid to the enamel margins for 15-30
seconds and to the dentin for a maximum of 15 seconds.

o Rinsing and Drying: Rinse the etchant thoroughly for at least 15 seconds and gently air-
dry, leaving the dentin surface visibly moist (avoid desiccation).

o Adhesive Application: Apply a generous amount of Adhese Universal to the entire
prepared tooth surface. Agitate the adhesive for 20 seconds.

o Air Thinning: Disperse the adhesive with a gentle stream of oil-free air until a glossy,
immobile film is visible.

o Light Curing: Light-cure the adhesive layer for 10 seconds.

e Cementation:

[e]

Dispense Variolink Esthetic DC directly into the prepared zirconia crown.

o

Seat the crown onto the prepared tooth with firm, constant pressure.

[¢]

Excess Removal (Tack-Cure Technique): Tack-cure the excess cement at the margins for
2-3 seconds from the buccal and lingual aspects.

[¢]

Carefully remove the gel-like excess cement using a scaler or explorer.

[e]

Use dental floss to remove excess cement from the interproximal areas.

» Final Curing:

o Cover the margins with a glycerin gel (e.g., Liquid Strip) to prevent the formation of an
oxygen-inhibited layer.

o Light-cure each surface (buccal, lingual, occlusal, mesial, and distal) for at least 20
seconds.

o Rinse off the glycerin gel.

 Finishing and Polishing:

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b1169904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Adjust the occlusion if necessary.

o Finish and polish the margins using appropriate instruments.

Protocol 2: Restoration of Primary Incisors with
Composite Strip Crowns using Variolink Esthetic LC

This protocol describes a method for using a light-cured luting cement to bond a celluloid strip
crown filled with composite to a prepared primary incisor.

Materials:

Variolink Esthetic LC System Kit (Ivoclar Vivadent)

o Variolink Esthetic LC (light-cure luting composite)

o Adhese Universal (adhesive)

e Phosphoric acid etching gel (37%)

e Celluloid strip crowns of appropriate size and shape

¢ Nanohybrid composite restorative material

e Curing light (minimum intensity of 2000 mW/cm2)

» Standard dental instruments for isolation, preparation, and finishing

Methodology:

e Tooth Preparation:

o Isolate the operating field, preferably with a rubber dam.

o Remove all carious tooth structure.

o Prepare the tooth with slight incisal and interproximal reduction to allow for the thickness
of the strip crown and composite. A chamfer margin is recommended.
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Strip Crown Selection and Preparation:

o Select an appropriately sized celluloid strip crown. Trim the cervical margin of the crown to
fit the preparation.

o Create a small vent hole on the lingual aspect of the crown form to allow for the escape of
excess material.

Tooth Surface Treatment (Adhesive Protocol):
o Etching: Apply 37% phosphoric acid to the enamel and dentin for 15 seconds.

o Rinsing and Drying: Rinse thoroughly for 15 seconds and gently air-dry, leaving the dentin
moist.

o Adhesive Application: Apply a layer of Adhese Universal to the prepared tooth surface,
agitate for 20 seconds, and air-thin to a glossy film.

o Light Curing: Light-cure the adhesive for 10 seconds.
Crown Filling and Seating:
o Fill the strip crown with a nanohybrid composite material, avoiding voids.

o Apply a thin layer of Variolink Esthetic LC to the internal surface of the filled crown or
directly onto the prepared tooth.

o Seat the filled strip crown onto the prepared tooth, ensuring proper alignment. Excess
material will extrude through the vent hole and at the margins.

Curing:
o Remove gross excess material from the margins.

o Light-cure the restoration from all aspects (labial, lingual, mesial, and distal) for at least 20
seconds each.

Finishing:
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o Remove the celluloid strip crown form using a scaler or explorer.

o Finish and polish the restoration using finishing burs, discs, and polishing pastes.

o Check the occlusion and make any necessary adjustments.
Visualizations

Experimental Workflow: Cementation of a Pediatric
Zirconia Crown
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Caption: Workflow for the cementation of a pediatric zirconia crown using Variolink Esthetic
DC.

Logical Relationship: Factors Influencing Bond Strength
to Primary Teeth

Factors Influencing Bond Strength
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Click to download full resolution via product page

Caption: Key factors influencing the bond strength of resin cements to primary teeth.

Conclusion and Future Research Directions

Variolink esthetic luting cements have the potential to be valuable materials in pediatric
restorative dentistry, particularly for esthetic restorations such as zirconia and composite strip
crowns. The protocols outlined in this document provide a framework for researchers to
investigate the clinical performance and bond strength of Variolink in the unique environment
of the primary dentition.

Future research should focus on in-vitro studies to determine the shear bond strength of
Variolink Esthetic to primary enamel and dentin, comparing different etching and bonding
protocols. Furthermore, well-designed clinical trials are needed to evaluate the long-term
clinical success, including retention rates, marginal integrity, and color stability, of restorations
cemented with Variolink in pediatric patients. Such studies are crucial to establish evidence-
based guidelines for the use of this versatile luting system in pediatric dentistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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